Cas no 28302-36-5 (Sodium copper chlorophyllin B)
Sodium copper chlorophyllin B exerts antiviral activity against influenza virus and HIV, with ic50s values ranging from 50 to 100 μ M

Sodium copper chlorophyllin B structure
Product Name:Sodium copper chlorophyllin B
Sodium copper chlorophyllin B Properties
Names and Identifiers
-
- Sodium copper chlorophyllin
- Trisodium (SP-4-2)-[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-cuprate(3-)
- SODIUM COPPER CHLOROPHYLL
- Sodium copper chlorophyllin B
- SODIUM CHLOROPHYLLIN
- [sp-4-2-(2s-trans)]-sodiu
- Cuprate(3-),[(7S,8S)-3-carboxy-5-(carboxyMethyl)-13-ethenyl-18-ethyl-17-forMyl-7,8-dihydro-2,8,12-triMethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-, sodiuM (1:3), (SP-4-2)-
- CHLOROPHYLLIN WATER SOLUBLE
- CHLOROPHYLLIN SODIUM-COPPER SALT
- CHLOROPHYLLIN-COPPER COMPLEX FOOD DYE E 141
- CHLOROPHYLLIN COPPER COMPLEX, SODIUM SALT
-
- MDL: MFCD00012149
- InChIKey: KOIYYQRPLLKJHI-UHFFFAOYSA-I
- Inchi: 1S/C34H34N4O7.Cu.Na/c1-6-18-15(3)23-11-24-16(4)20(8-9-29(40)41)32(37-24)21(10-30(42)43)33-31(34(44)45)17(5)25(38-33)12-27-19(7-2)22(14-39)28(36-27)13-26(18)35-23;;/h6,11-14,16,20H,1,7-10H2,2-5H3,(H5,35,36,37,38,39,40,41,42,43,44,45);;/q;+2;+1/p-5
- SMILES: C(C1C2C(C(C)C3=CC4=C(C)C(C=C)=C5C=C6C(C=O)=C(CC)C7C=C8C(C)=C(C(=O)[O-])C=1[N-]8[Cu+2]([N-]54)(N6=7)N=23)CCC(=O)[O-])C(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 668.13300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Rotatable Bond Count: 5
- Monoisotopic Mass: 668.133225
- Heavy Atom Count: 48
- Complexity: 1750
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 5
- XLogP3: nothing
- Tautomer Count: 4
- Surface Charge: 0
- Topological Polar Surface Area: 182
Experimental Properties
- LogP: -1.84310
- PSA: 187.96000
- Boiling Point: 790°Cat760mmHg
- Flash Point: 431.6°C
- Solubility: 水:10 mg/mL (13.55 mM);DMSO:6.67 mg/mL (9.04 mM)
- Color/Form: Not determined
- Solubility: Not determined
Sodium copper chlorophyllin B Security Information
- RTECS:GS2168866
- WGK Germany:2
- Safety Instruction: S22; S24/25
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Sodium copper chlorophyllin B Customs Data
- HS CODE:3203.00.8000
Sodium copper chlorophyllin B Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003USS-500mg |
Sodium copper chlorophyllin |
28302-36-5 | 500mg |
$69.00 | 2025-02-20 | ||
A2B Chem LLC | AB79084-500mg |
Sodium copper chlorophyllin |
28302-36-5 | 97% | 500mg |
$40.00 | ||
Aaron | AR003V14-500g |
Sodium Copper Chlorophyllin |
28302-36-5 | 99% | 500g |
$1382.00 | 2025-01-22 | |
Ambeed | A492492-1g |
Trisodium(SP-4-2)-[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-cuprate(3-) |
28302-36-5 | 98% | 1g |
$52.0 | 2023-06-21 | |
ChemScence | CS-7894-500mg |
Sodium copper chlorophyllin B |
28302-36-5 | 500mg |
$50.0 | 2022-04-27 | ||
MedChemExpress | HY-B2226-10mM*1mLinWater |
Sodium copper chlorophyllin B |
28302-36-5 | 10mM*1mLinWater |
¥500 | 2022-05-18 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12953-500 mg |
Sodium copper chlorophyllin B |
28302-36-5 | 500MG |
¥375.00 | 2022-02-28 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | ZZ281-5g |
Sodium copper chlorophyllin B |
28302-36-5 | Lambda max. 403.0 to 407.0 nm(pH 7.5 buffer sol.) | 5g |
¥329.0 | 2022-06-10 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48626-1g |
Sodium copper chlorophyllin |
28302-36-5 | 98% | 1g |
¥445.00 | 2023-09-08 |
Sodium copper chlorophyllin B Suppliers
Kono Chem Co.,Ltd
(CAS:28302-36-5)
MR./MRS.:GAO JING LI
Phone:13289246953
Email:info@konochemical.com
Anpel
(CAS:28302-36-5)
MR./MRS.:AN PU SHI YAN
Phone:18502138905
Email:shanpel@anpel.com.cn
Wuhan Dingxintong Pharmaceutical Co., Ltd.
(CAS:28302-36-5)
MR./MRS.:TANG WEI
Phone:17720532645
Email:t17720532645@163.com
Sodium copper chlorophyllin B Related Literature
-
Bernadetta Gajewska,Samuel Raccio,Kyle J. Rodriguez,Nico Bruns Polym. Chem. 2019 10 125
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